1-[(4-Bromophenoxy)acetyl]-4-(2,4,5-trimethoxybenzyl)piperazine

• Molecular Formula: C22H27BrN2O5
• Molecular Weight: 479.4 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-1-[4-[(2,4,5-trimethoxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H27BrN2O5/c1-27-19-13-21(29-3)20(28-2)12-16(19)14-24-8-10-25(11-9-24)22(26)15-30-18-6-4-17(23)5-7-18/h4-7,12-13H,8-11,14-15H2,1-3H3
• InChI Key: KBSYUAFNKVOQBQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)C(=O)COC3=CC=C(C=C3)Br)OC)OC

Description

1-[(4-Bromophenoxy)acetyl]-4-(2,4,5-trimethoxybenzyl)piperazine, also known as BPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BPTP belongs to the class of piperazine derivatives and has been shown to exhibit a range of biological activities, including antitumor, antiviral, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 1-[(4-Bromophenoxy)acetyl]-4-(2,4,5-trimethoxybenzyl)piperazine is not fully understood. However, it has been proposed that this compound exerts its antitumor activity by inhibiting the proliferation of cancer cells and inducing cell cycle arrest. This compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. The antiviral activity of this compound is thought to be due to its ability to inhibit viral replication.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. Studies have reported that this compound can modulate the activity of various enzymes, including phosphatases and kinases. This compound has also been shown to affect the expression of various genes involved in cell growth and proliferation. In addition, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4-Bromophenoxy)acetyl]-4-(2,4,5-trimethoxybenzyl)piperazine in lab experiments is its potent antitumor and antiviral activity. This compound has been shown to exhibit activity against a range of cancer cell lines and viruses, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have reported that this compound can be toxic to normal cells at high concentrations, which may limit its therapeutic potential.

Future Directions

There are several future directions for the research on 1-[(4-Bromophenoxy)acetyl]-4-(2,4,5-trimethoxybenzyl)piperazine. One of the areas of interest is the development of this compound as a therapeutic agent for cancer and viral infections. Further studies are needed to determine the optimal dosage and administration of this compound for these applications. Another area of interest is the investigation of the mechanism of action of this compound. Understanding the molecular pathways involved in the activity of this compound may lead to the development of more effective therapeutic agents. Finally, the development of this compound analogs with improved efficacy and reduced toxicity is another area of future research.

Synthesis Methods

The synthesis of 1-[(4-Bromophenoxy)acetyl]-4-(2,4,5-trimethoxybenzyl)piperazine involves the reaction of 1-(4-bromophenoxy)acetyl chloride with 4-(2,4,5-trimethoxybenzyl)piperazine in the presence of a base such as triethylamine. The reaction yields this compound as a white solid, which can be purified using column chromatography.

Scientific Research Applications

1-[(4-Bromophenoxy)acetyl]-4-(2,4,5-trimethoxybenzyl)piperazine has been extensively studied for its potential therapeutic applications. Several studies have reported that this compound exhibits potent antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to possess antiviral activity against the herpes simplex virus and the human immunodeficiency virus.